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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the physicochemical

properties of Prenyl acetate (CAS No. 1191-16-8). It includes a detailed summary of its key

properties presented in a structured format, methodologies for experimental determination, and

a visualization of its chemical synthesis pathway. This guide is intended to serve as a

foundational resource for professionals in research and development.

Core Physicochemical Properties
Prenyl acetate, also known as 3-methyl-2-butenyl acetate, is an organic ester recognized for

its characteristic fruity aroma, reminiscent of banana and pear.[1][2][3] It presents as a

colorless liquid at room temperature.[1][2][4] The following table summarizes its key

physicochemical parameters.
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Property Value References

Molecular Formula C₇H₁₂O₂ [1][5][6]

Molecular Weight 128.17 g/mol [1][4][5][7]

Density 0.917 g/mL at 25 °C [2][8][9]

0.915 - 0.923 g/mL at 20 °C [5]

Boiling Point 151-152 °C at 752 mmHg [2][3][5][7]

148-149 °C at 760 mmHg [5][10]

142-144 °C [1]

Melting Point -62.7 °C (estimate) [2][3][8][11]

Refractive Index 1.427 - 1.431 at 20 °C [5][10]

1.43 (lit., n20/D) [2][8]

Solubility Water: Insoluble [2][5][9][12]

Water: 1289 mg/L at 25 °C

(est)
[5]

Water: 4.3 g/L at 20 °C [2][13]

Alcohol: Soluble [3][5][12]

Vapor Pressure 3.99 mmHg at 25 °C [2][11]

2.28 mmHg at 23 °C [4][6]

Flash Point 49 °C (121 °F) [2][3][4][5][8]

Log P (o/w) 1.65 - 1.7 [4][5][6][10]

Experimental Protocols for Property Determination
The accurate determination of physicochemical properties is critical for the application and

handling of chemical compounds. The following sections outline standard methodologies for

measuring density, solubility, and refractive index.
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The density of a liquid can be determined accurately through a straightforward volumetric

measurement method.[14][15]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (density bottle) for higher precision

Thermometer

Procedure:

Mass of Empty Container: Carefully measure and record the mass of a clean, dry graduated

cylinder or pycnometer on an analytical balance.[14][16]

Volume of Liquid: Add a precise volume of Prenyl acetate to the container. When using a

graduated cylinder, read the volume from the bottom of the meniscus at eye level to prevent

parallax error.[14][17]

Mass of Filled Container: Weigh the container with the liquid and record the combined mass.

[16]

Temperature: Measure and record the temperature of the liquid, as density is temperature-

dependent.[15]

Calculation: The density (ρ) is calculated by subtracting the mass of the empty container

from the mass of the filled container to find the mass of the liquid (m), and then dividing this

by the measured volume (V).

Formula: ρ = m / V[14]

Replication: For improved accuracy, the measurement should be repeated multiple times,

and the average value should be reported.[14][16]

The equilibrium solubility of a compound in a specific solvent is typically determined using the

shake-flask method, which is considered a gold standard for its reliability.[18][19]
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Apparatus:

Shake-flask or orbital shaker with temperature control

Analytical balance

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative

analytical instrument

Procedure:

Preparation: Add an excess amount of Prenyl acetate (solute) to a known volume of the

solvent (e.g., water, ethanol) in a flask. The presence of undissolved solid is necessary to

ensure saturation is reached.[18][19]

Equilibration: Seal the flask and place it in a shaker at a constant, controlled temperature.

The mixture is agitated for a sufficient period (typically 24-48 hours) to ensure equilibrium

between the dissolved and undissolved solute is achieved.[19]

Phase Separation: After equilibration, the undissolved solid must be separated from the

saturated solution. This is typically done by allowing the solution to settle, followed by

centrifugation to pellet the remaining solid.[18]

Filtration: Carefully draw the supernatant (the clear, saturated solution) and filter it using a

syringe filter to remove any remaining microscopic particles. The filter material must be inert

and not absorb the solute.[18]

Quantification: The concentration of Prenyl acetate in the clear filtrate is then determined

using a calibrated analytical method, such as HPLC. A calibration curve is created using

standard solutions of known concentrations to ensure accurate measurement.[18]

Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL or g/L) or

molarity (mol/L) at the specified temperature.[18]
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The refractive index, a measure of how light propagates through a substance, is a fundamental

optical property. It can be measured using various techniques, including refractometry and

interferometry.[20][21]

Apparatus:

Abbe refractometer (most common)

Light source (typically a sodium lamp, 589 nm)

Temperature-controlled water bath

Procedure:

Calibration: Calibrate the Abbe refractometer using a standard sample with a known

refractive index, such as distilled water.

Sample Application: Place a few drops of Prenyl acetate onto the clean, dry prism surface of

the refractometer.

Temperature Control: Ensure the prisms are maintained at a constant, specified temperature

(commonly 20°C) using the connected water bath, as refractive index is highly sensitive to

temperature changes.

Measurement: Close the prisms and adjust the instrument until the boundary line (the line

separating the light and dark fields) is sharp and centered in the crosshairs of the eyepiece.

Reading: Read the refractive index value directly from the instrument's calibrated scale.

Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or

isopropanol) and a soft lens tissue after the measurement.

Synthesis Pathway Visualization
Prenyl acetate is synthesized via an esterification reaction. This process involves the reaction

of an alcohol (prenol) with a carboxylic acid (acetic acid), typically in the presence of an acid

catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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